Cas no 1806793-27-0 (5-Amino-4-chloro-2-(difluoromethyl)-3-hydroxypyridine)

• Product Name: 5-Amino-4-chloro-2-(difluoromethyl)-3-hydroxypyridine
• CAS No: 1806793-27-0
• MF: C₆H₅ClF₂N₂O
• MW: 194.566507101059
• CID: 4800606
• Update Time: 2025-05-19

5-Amino-4-chloro-2-(difluoromethyl)-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-chloro-2-(difluoromethyl)-3-hydroxypyridine

• Inchi： 1S/C6H5ClF2N2O/c7-3-2(10)1-11-4(5(3)12)6(8)9/h1,6,12H,10H2
• InChI Key： OHYWCIQJKOIFJB-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(C(F)F)C=1O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 1.1
• Topological Polar Surface Area: 59.1

Additional information on 5-Amino-4-chloro-2-(difluoromethyl)-3-hydroxypyridine

Comprehensive Overview of 5-Amino-4-chloro-2-(difluoromethyl)-3-hydroxypyridine (CAS No. 1806793-27-0)

5-Amino-4-chloro-2-(difluoromethyl)-3-hydroxypyridine (CAS No. 1806793-27-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core substituted with amino, chloro, difluoromethyl, and hydroxy groups, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

The compound's difluoromethyl group is a key structural motif, often associated with enhanced metabolic stability and bioavailability in medicinal chemistry. This attribute aligns with the growing demand for fluorinated compounds in the development of novel therapeutics, a trend driven by their improved pharmacokinetic properties. Recent studies highlight the role of 5-Amino-4-chloro-2-(difluoromethyl)-3-hydroxypyridine in designing inhibitors for enzymes involved in inflammatory and oncogenic pathways, addressing pressing healthcare challenges like cancer and autoimmune diseases.

In agrochemical applications, this compound's chloro and hydroxy substitutions contribute to its herbicidal and fungicidal potential. With the global focus on sustainable agriculture, researchers are exploring its utility in developing next-generation crop protection agents that minimize environmental impact. The pyridine scaffold, combined with strategic substituents, offers a balance between efficacy and eco-friendliness, meeting regulatory standards for modern pesticides.

Synthetic accessibility is another advantage of CAS No. 1806793-27-0. Advances in green chemistry have enabled efficient routes to its production, reducing waste and energy consumption. This aligns with the pharmaceutical industry's shift toward sustainable manufacturing practices, a topic frequently searched by professionals seeking eco-friendly synthesis methods. The compound's compatibility with catalytic processes further enhances its appeal for large-scale applications.

From a commercial perspective, 5-Amino-4-chloro-2-(difluoromethyl)-3-hydroxypyridine is gaining traction in custom synthesis and contract manufacturing. Its inclusion in proprietary libraries for high-throughput screening underscores its value in early-stage drug development. Companies specializing in building blocks for drug discovery often highlight this compound due to its structural diversity and functional group compatibility.

Ongoing research continues to uncover new dimensions of CAS No. 1806793-27-0, particularly in structure-activity relationship (SAR) studies. Its modular design allows for systematic modifications, enabling scientists to fine-tune biological activity. This adaptability is critical for addressing emerging pathogens and resistant strains, making it a relevant topic in antimicrobial research forums and publications.

In summary, 5-Amino-4-chloro-2-(difluoromethyl)-3-hydroxypyridine represents a convergence of innovation in medicinal and agricultural chemistry. Its multifaceted applications, coupled with sustainable synthesis potential, position it as a compound of enduring interest in scientific and industrial communities. As demand for tailor-made intermediates grows, this molecule is poised to play a pivotal role in shaping future breakthroughs.